2-(3-isobutyryl-1H-indol-1-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[3-(2-methylpropanoyl)indol-1-yl]acetamide
• InChI: InChI=1S/C21H22N2O3/c1-14(2)21(25)18-12-23(19-7-5-4-6-17(18)19)13-20(24)22-15-8-10-16(26-3)11-9-15/h4-12,14H,13H2,1-3H3,(H,22,24)
• InChI Key: DPOFVLMJRMZCAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

2-(3-isobutyryl-1H-indol-1-yl)-N-(4-methoxyphenyl)acetamide, also known as IBIA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound has been extensively studied for its pharmacological properties and has shown promising results in various research studies.

Scientific Research Applications

2-(3-isobutyryl-1H-indol-1-yl)-N-(4-methoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications. The compound has shown promising results in various research studies, including anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce the expression of inflammatory mediators in various animal models. The compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in vivo. Additionally, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-(3-isobutyryl-1H-indol-1-yl)-N-(4-methoxyphenyl)acetamide is not fully understood. However, it is believed that the compound exerts its pharmacological effects through the modulation of various signaling pathways. This compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. The compound has also been shown to activate the p53 signaling pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibit the expression of inflammatory mediators, such as COX-2 and iNOS. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in vivo. The compound has also been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(3-isobutyryl-1H-indol-1-yl)-N-(4-methoxyphenyl)acetamide has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, and it has shown promising results in various research studies. However, there are also some limitations to using this compound in lab experiments. The compound has low solubility in water, which can make it difficult to administer to animals. Additionally, the pharmacokinetics of this compound are not well understood, which can make it challenging to determine the optimal dosage and administration route.

Future Directions

There are several future directions for the research on 2-(3-isobutyryl-1H-indol-1-yl)-N-(4-methoxyphenyl)acetamide. One potential direction is to further investigate the mechanism of action of the compound. Understanding how this compound exerts its pharmacological effects could lead to the development of more effective therapeutic interventions. Additionally, further research could be conducted to determine the optimal dosage and administration route of this compound. Finally, future studies could investigate the potential use of this compound in combination with other drugs or therapies for the treatment of various diseases.